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Compound of Interest

Compound Name: Zinc diamyldithiocarbamate

Cat. No.: B097174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of zinc
diamyldithiocarbamate, covering its chemical identifiers, physicochemical properties,

synthesis, and key applications. The information is tailored for researchers, scientists, and

professionals in drug development, with a focus on detailed experimental protocols and the

underlying scientific principles.

Chemical Identifiers and Physicochemical
Properties
Zinc diamyldithiocarbamate is a coordination complex of zinc with diamyldithiocarbamate

ligands. It is primarily recognized by its CAS number 15337-18-5. A summary of its key

identifiers is presented in Table 1.

Table 1: Chemical Identifiers for Zinc Diamyldithiocarbamate
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Identifier Type Value

CAS Number 15337-18-5[1]

IUPAC Name zinc bis(N,N-dipentylcarbamodithioate)[1]

Molecular Formula C22H44N2S4Zn[1]

Molecular Weight 530.2 g/mol [1]

InChI

InChI=1S/2C11H23NS2.Zn/c21-3-5-7-9-

12(11(13)14)10-8-6-4-2;/h23-10H2,1-2H3,

(H,13,14);/q;;+2/p-2[1]

InChIKey JGSUMMPGKPITGK-UHFFFAOYSA-L[1]

Canonical SMILES
CCCCCN(CCCCC)C(=S)

[S-].CCCCCN(CCCCC)C(=S)[S-].[Zn+2][1]

Synonyms
Zinc bis(dipentyldithiocarbamate), Amyl Zimate,

Vanlube AZ[1]

The physicochemical properties of zinc diamyldithiocarbamate are summarized in Table 2.

Table 2: Physicochemical Properties of Zinc Diamyldithiocarbamate

Property Value

Melting Point 80-85 °C[2]

Appearance White to pale yellow solid

Solubility
Insoluble in water; soluble in organic solvents

like benzene.

Purity
Typically >99% after synthesis and

purification[2]

Zinc Content Approximately 12.4%[2]

Sulfur Content Approximately 5.99%[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://www.benchchem.com/product/b097174?utm_src=pdf-body
https://www.benchchem.com/product/b097174?utm_src=pdf-body
https://www.researchgate.net/publication/26552999_The_optimization_of_zinc_dialkyldithiocarbamates_synthesis_and_determination_of_their_antioxidant_activity
https://www.researchgate.net/publication/26552999_The_optimization_of_zinc_dialkyldithiocarbamates_synthesis_and_determination_of_their_antioxidant_activity
https://www.researchgate.net/publication/26552999_The_optimization_of_zinc_dialkyldithiocarbamates_synthesis_and_determination_of_their_antioxidant_activity
https://www.researchgate.net/publication/26552999_The_optimization_of_zinc_dialkyldithiocarbamates_synthesis_and_determination_of_their_antioxidant_activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section details the experimental procedures for the synthesis of zinc
diamyldithiocarbamate and its application as a lubricant additive and a rubber vulcanization

accelerator.

Synthesis of Zinc Diamyldithiocarbamate
A two-step optimized laboratory method is commonly employed for the synthesis of zinc

dialkyldithiocarbamates, including the diamyl variant. The process involves the initial formation

of a sodium salt of the dithiocarbamic acid, followed by precipitation with a zinc salt.[2]

Step 1: Synthesis of Sodium Diamyldithiocarbamate

In a reaction vessel, dissolve diamylamine in a suitable solvent.

Add an equimolar amount of sodium hydroxide (NaOH) to the solution and stir until fully

dissolved.

Slowly add an equimolar amount of carbon disulfide (CS2) dropwise to the mixture while

maintaining the temperature at approximately 30°C. The addition should be completed over

a period of 30 minutes.

Continue stirring the reaction mixture for a specified duration to ensure the complete

formation of sodium diamyldithiocarbamate.

Step 2: Synthesis of Zinc Diamyldithiocarbamate

Prepare an aqueous solution of zinc sulfate (ZnSO4).

Prepare an aqueous suspension of the sodium diamyldithiocarbamate synthesized in Step 1.

A 15% suspension has been shown to produce high yields.[2]

Heat the sodium diamyldithiocarbamate suspension to 50°C.[2]

Slowly add the zinc sulfate solution to the heated suspension with continuous stirring. This

will lead to the precipitation of zinc diamyldithiocarbamate.
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After the addition is complete, continue stirring for 30 minutes to ensure the reaction goes to

completion.[2]

Filter the precipitate and wash it thoroughly with water to remove any unreacted salts.

Dry the resulting white to pale yellow solid to obtain pure zinc diamyldithiocarbamate. A

yield of up to 98% can be achieved under these optimized conditions.[2]

The final product can be purified by recrystallization from a solvent like benzene.[2]
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Step 1: Formation of Sodium Diamyldithiocarbamate

Step 2: Precipitation of Zinc Diamyldithiocarbamate

Diamylamine

Reaction at 30°C

Sodium Hydroxide (NaOH)

Carbon Disulfide (CS2) dropwise

Sodium Diamyldithiocarbamate

Reaction at 50°C

15% suspension

Zinc Sulfate (ZnSO4) Solution Zinc Diamyldithiocarbamate
(Precipitate) Filtration & Washing Drying Purification (Recrystallization) Pure Zinc Diamyldithiocarbamate
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Start

Clean and Prepare
Four Steel Balls and Test Cup

Assemble Balls in Test Cup
and Add Lubricant

Apply Incremental Loads
at Constant Speed (e.g., 1760 rpm)

for 10s per load

Measure Wear Scar Diameters
on Stationary Balls

Weld Point Reached?

No

Record Weld Point Load

Yes

Calculate Load-Wear Index (LWI)

End
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Compounding Curing Characterization

Raw Rubber Mastication Add Zinc Oxide
& Stearic Acid Add Zinc Diamyldithiocarbamate Add Sulfur Thorough Mixing Molding Curing in Press

(Temperature & Pressure) Vulcanized Rubber Mechanical Property Testing
(e.g., Tensile Strength) Final Product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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